4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[1-[(4-methylphenyl)methyl]-1,2,4-triazol-3-yl]benzenesulfonamide
• InChI: InChI=1S/C16H15FN4O2S/c1-12-2-4-13(5-3-12)10-21-11-18-16(19-21)20-24(22,23)15-8-6-14(17)7-9-15/h2-9,11H,10H2,1H3,(H,19,20)
• InChI Key: NQQGHKGSVYVXST-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=NC(=N2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H15FN4O2S
• Molecular Weight: 346.4 g/mol

Description

4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies, autoimmune diseases, and inflammatory disorders.

Mechanism of Action

BTK is a non-receptor tyrosine kinase that plays a crucial role in the development and function of B-cells. Upon binding to antigen, the B-cell receptor activates BTK, which in turn phosphorylates downstream targets, including phospholipase Cγ2 (PLCγ2), Bruton's tyrosine kinase-associated protein (BAP), and nuclear factor κB (NF-κB). These signaling pathways promote B-cell survival, proliferation, and differentiation. 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide binds to the ATP-binding site of BTK and prevents its phosphorylation and activation, leading to the inhibition of B-cell receptor signaling.
Biochemical and Physiological Effects:
4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been shown to have potent and selective inhibitory effects on BTK activity, with an IC50 value of 0.85 nM. In addition, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has good pharmacokinetic properties, including high oral bioavailability, long half-life, and low clearance. 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been well-tolerated in preclinical studies, with no significant toxicity observed in animal models. However, further studies are needed to evaluate the safety and efficacy of 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide in humans.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is its high potency and selectivity for BTK inhibition, which makes it a valuable tool for studying B-cell receptor signaling and its role in disease pathogenesis. 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has also shown synergistic effects with other drugs, which may enhance its therapeutic efficacy. However, one of the limitations of 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide is its specificity for BTK, which may limit its use in diseases that involve other signaling pathways. In addition, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may have off-target effects on other kinases, which need to be evaluated in further studies.

Future Directions

There are several potential future directions for the development and application of 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide. First, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may be tested in clinical trials as a monotherapy or in combination with other drugs for the treatment of B-cell malignancies, autoimmune diseases, and inflammatory disorders. Second, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may be used as a tool for studying the role of BTK in other diseases, such as rheumatoid arthritis, multiple sclerosis, and asthma. Third, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may be modified to improve its pharmacokinetic properties, selectivity, and safety profile. Fourth, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide may be used in combination with biomarkers to predict treatment response and identify patients who are most likely to benefit from BTK inhibition. Overall, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide represents a promising therapeutic and research tool that may have broad applications in the field of immunology and oncology.

Scientific Research Applications

4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In vitro and in vivo studies have demonstrated that 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide selectively inhibits BTK activity, leading to the suppression of B-cell receptor signaling, cell proliferation, and survival. Furthermore, 4-fluoro-N-[1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzenesulfonamide has shown synergistic effects with other drugs, such as venetoclax, ibrutinib, and lenalidomide, in killing B-cell lymphoma cells.